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Compound of Interest

Compound Name: Dioxane dibromide

Cat. No.: B044904

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Dioxane dibromide (also
known as Bromine-1,4-dioxane complex), a compound utilized in various organic synthesis
applications. Due to its hazardous nature, a thorough understanding of its properties and
handling requirements is crucial for ensuring laboratory safety.

Core Safety and Hazard Information

Dioxane dibromide is classified as a hazardous chemical, presenting multiple risks including
being an extremely flammable liquid and vapor, causing severe skin burns and eye damage,
and being toxic if inhaled.[1] It is also suspected of causing cancer.[1] The compound is stable
under normal conditions but is hygroscopic and reacts with water.[1][2]

Hazard Identification and Classification
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Hazard Class Category
Flammable liquids Category 1
Acute Inhalation Toxicity - Vapors Category 3
Skin Corrosion/Irritation Category 1A
Serious Eye Damage/Eye Irritation Category 1
Carcinogenicity Category 1B
Specific target organ toxicity (single exposure) Category 3

Target Organs: Respiratory system[1]

Physical and Chemical Properties

Dioxane dibromide is an orange solid or a light yellow to clear red liquid, depending on its
form (solid or in solution).[1][3][4] It has a molecular formula of CaHsBr-O2 and a molecular
weight of approximately 247.91 g/mol .[4][5][6][7]

Property Value

Melting Point 61-66 °C[3][4]

Boiling Point 95 °C[4]

Flash Point 12.2-17 °C /54 - 62.6 °F[1][4]
Autoignition Temperature 180 °C / 356 °F[1]

Vapor Pressure 29 mmHg @ 20 °CJ[1]

Vapor Density 3 (Air = 1.0)[1]

Upper Explosion Limit 22.0%][1]

Lower Explosion Limit 2.0%[1]

Toxicological Data
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The toxicological properties of Dioxane dibromide have not been thoroughly investigated.[5]
However, based on available data, the following acute toxicity estimates are provided:

Exposure Route Value Classification
Oral LD50 ATE > 2000 mg/kg Not classified
Dermal LD50 ATE > 2000 mg/kg Not classified
Vapor LC50 ATE =2 - 10 mg/I Category 3

ATE: Acute Toxicity Estimate[1]

Experimental Protocols

Detailed experimental protocols for the toxicological analysis of Dioxane dibromide are not
readily available in the provided search results. However, safe handling and emergency
procedures are critical "experimental” protocols in a laboratory setting.

Spill Response Protocol

In the event of a spill, the following steps should be taken:

e Immediate Action: Evacuate personnel from the immediate area and eliminate all ignition

sources.[8][9]

e Personal Protective Equipment (PPE): Don appropriate PPE, including a self-contained
breathing apparatus, chemical-resistant gloves (butyl gloves are recommended), safety
goggles or a face shield, and a flame-resistant lab coat.[5][10]

o Containment: For small spills (<1 L), confine the spill to a small area using inert absorbent
materials like sand, silica gel, or a spill kit.[1][8][10] Prevent the spill from entering drains or

waterways.[11]

o Cleanup: Use non-sparking tools to collect the absorbed material.[1][8] Place the waste in a
suitable, closed container for disposal.[1][11]

o Decontamination: Wash the spill area thoroughly.
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* Waste Disposal: Dispose of the contaminated material as hazardous waste in accordance
with local, state, and federal regulations.[5]

Mandatory Visualizations

Emergency Response

‘
I _
1 Spill Response

Hazard Assessment Control Measures

Hazard Identification q Engineering Controls
(Flammable, Corrosive, Toxic) ity Sty 1D Sl (929)| g (Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Procedures
(Grounding, Avoid Ignition Sources)

Click to download full resolution via product page

Caption: Hazard mitigation workflow for Dioxane dibromide.
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Caption: Chemical spill response protocol workflow.
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Handling and Storage

Handling:

Use personal protective equipment as required, including chemical-resistant gloves, safety
goggles, and a lab coat.[1]

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][10]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][12]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][9]
e Use only non-sparking tools.[1]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

» Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9]

Keep away from heat and sources of ignition.[12]

Store in a flammables area.[1]

Containers should be dated when opened and tested periodically for the presence of
peroxides.[1]

Incompatible materials include strong oxidizing agents and strong acids.[1]

First Aid Measures
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Exposure First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[1]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ _ o
and shoes. Immediate medical attention is

required.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Immediate medical attention

is required.[1]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water. Call a physician

or poison control center immediately.[1][13]

Fire Fighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO3), dry chemical, or alcohol-resistant foam.[1][5][11]
Specific Hazards:

o Extremely flammable.[1]

e Vapors may form explosive mixtures with air.[1]

e Vapors may travel to a source of ignition and flash back.[1]

o Containers may explode when heated.[1]

» Hazardous decomposition products include carbon monoxide, carbon dioxide, and hydrogen
halides.[1]

Protective Equipment for Firefighters:
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» Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][11]
Reactivity and Stability

e Reactivity: The compound is not known to be reactive under normal conditions.[1]
o Chemical Stability: It is stable under normal conditions but is hygroscopic.[1][2]

» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.
Avoid exposure to moist air or water.[1]

e Incompatible Materials: Strong oxidizing agents and strong acids.[1]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO3z), and
Hydrogen halides.[1]

e Hazardous Polymerization: Hazardous polymerization does not occur.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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